Cas no 138517-53-0 (1,3-Dioxane-5-carboxaldehyde, 2,2,5-trimethyl- (9CI))

• Product Name: 1,3-Dioxane-5-carboxaldehyde, 2,2,5-trimethyl- (9CI)
• CAS No: 138517-53-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 850588
• Update Time: 2026-04-29

1,3-Dioxane-5-carboxaldehyde, 2,2,5-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-carboxaldehyde, 2,2,5-trimethyl- (9CI)
• 2,2,5-trimethyl-1,3-dioxane-5-carbaldehyde

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• PSA: 35.53